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Compound of Interest

Compound Name: 1,4-Diisopropylbenzene

Cat. No.: B050396 Get Quote

An In-depth Technical Guide to 1,4-Diisopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Diisopropylbenzene, including

its chemical identity, molecular structure, physicochemical properties, and key applications in

research and industry. Detailed experimental protocols and process diagrams are included to

support practical applications.

Chemical Identity and Molecular Structure
CAS Number: 100-18-5[1][2][3][4]

Molecular Formula: C₁₂H₁₈[2][3]

IUPAC Name: 1,4-di(propan-2-yl)benzene[2]

Synonyms: p-Diisopropylbenzene, Benzene, 1,4-bis(1-methylethyl)-, p-Diisopropylbenzol, para-

Diisopropylbenzene[2]

Molecular Weight: 162.27 g/mol [1][2]

The molecular structure of 1,4-Diisopropylbenzene consists of a central benzene ring

substituted at the para positions (positions 1 and 4) with two isopropyl groups.
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Physicochemical Properties
The physical and chemical properties of 1,4-Diisopropylbenzene are summarized in the table

below. This data is essential for its handling, storage, and application in various experimental

and industrial settings.

Property Value Reference

Physical State Clear, colorless liquid [5]

Melting Point -17 °C [1][5]

Boiling Point 210 °C [1][5]

Density 0.857 g/mL at 25 °C [1][5]

Refractive Index 1.489 at 20 °C [1][5]

Vapor Pressure 0.25 mmHg at 20 °C [1][3]

Vapor Density 5.6 (vs air) [1][3]

Flash Point 77 °C (170 °F) [6][7]

Solubility

Insoluble in water; Soluble in

alcohol, ether, acetone, and

benzene.

[2][5]

Synthesis and Production
1,4-Diisopropylbenzene is primarily produced through the alkylation of benzene or cumene

with propylene.[4] This reaction is typically catalyzed by a Lewis acid, such as aluminum

trichloride.[4]

A common industrial synthesis workflow involves the following steps:
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Synthesis of 1,4-Diisopropylbenzene

Benzene/Cumene + Propylene

Alkylation Reaction
(Lewis Acid Catalyst)

Mixture of Diisopropylbenzene Isomers
(ortho, meta, para)

Fractional Distillation

1,4-Diisopropylbenzene (p-DIPB) o-DIPB and m-DIPB

Click to download full resolution via product page

Caption: Synthesis workflow for 1,4-Diisopropylbenzene.

Experimental Protocols
Synthesis of 1,4-Diisopropylbenzene via Isomerization
of m-Diisopropylbenzene
This protocol describes the isomerization of meta-diisopropylbenzene (m-DIPB) to para-

diisopropylbenzene (p-DIPB) using a silica-alumina catalyst.

Materials and Equipment:

m-Diisopropylbenzene (98.5% purity)
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Silica-alumina catalyst (90% silica, 10% alumina)

316 stainless steel tube reactor (24" long, 0.83" ID)

Inert packing material (e.g., glass wool, glass chips)

Hot-oil heat tracing system

High-pressure liquid pump

Back pressure controller

Gas chromatograph (GC) for analysis

Procedure:

Load the stainless steel reactor tube with 142 g of the silica-alumina catalyst, ensuring the

catalyst bed is supported by inert packing material.

Heat the reactor to the desired temperature (e.g., 392°F) using the hot-oil heat tracing

system.

Feed the m-DIPB stream into the reactor at a flow rate of 4.0 g/minute .

Maintain a pressure of 700 psig using the back pressure controller.

Allow the reaction to reach a steady state.

Collect the product stream and analyze the composition of diisopropylbenzene isomers using

gas chromatography.

The temperature can be varied (e.g., to 419°F and 455°F) to study its effect on the

isomerization and product distribution.

Applications in Research and Drug Development
1,4-Diisopropylbenzene serves as a crucial intermediate and solvent in various industrial and

research applications.
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Chemical Intermediate: It is a precursor for the synthesis of stabilizers, polymers, synthetic

lubricants, and hydroperoxides.[5][8]

Pharmaceutical Synthesis: Due to its solvent properties and chemical stability, it is used in

the synthesis of active pharmaceutical ingredients (APIs).[9][10][11] Its role is significant in

the production of a range of pharmaceuticals, including anti-inflammatory agents and

cardiovascular drugs.[11]

Nuclear Fuel Reprocessing: It is utilized in the TALSPEAK (Trivalent Actinide-Lanthanide

Separation by Phosphorus reagent Extraction from Aqueous Komplexes) process for

separating trivalent lanthanides from trivalent actinides in used nuclear fuel.[3]

Polymers and Resins: It finds application in the production of various polymers and resins.[8]

[9]

The following diagram illustrates the role of 1,4-diisopropylbenzene as a precursor in the

synthesis of terephthalic acid, a monomer for polyesters.
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Synthesis of Terephthalic Acid from 1,4-Diisopropylbenzene

1,4-Diisopropylbenzene

Oxidation

1,4-bis(2-hydroperoxypropan-2-yl)benzene

Hock Rearrangement

Hydroquinone

Oxidation

Terephthalic Acid

Click to download full resolution via product page

Caption: Pathway from 1,4-Diisopropylbenzene to Terephthalic Acid.

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 1,4-
Diisopropylbenzene.

Spectroscopic Technique Key Features

¹H NMR

Signals corresponding to the aromatic protons

and the isopropyl protons (a septet for the CH

group and a doublet for the two CH₃ groups).

¹³C NMR

Signals for the aromatic carbons (substituted

and unsubstituted) and the carbons of the

isopropyl groups.

IR Spectroscopy

Characteristic peaks for C-H stretching

(aromatic and aliphatic) and aromatic C=C

bending.

Mass Spectrometry

A molecular ion peak at m/z 162, and

fragmentation patterns corresponding to the loss

of methyl and isopropyl groups.

For detailed spectra, refer to spectral databases such as the NIST WebBook and PubChem.[2]

[12]

Safety and Handling
1,4-Diisopropylbenzene is a combustible liquid and may cause skin irritation.[3] Appropriate

personal protective equipment, including gloves and safety glasses, should be worn when

handling this chemical.[3] It should be stored in a cool, well-ventilated area away from oxidizing

agents.[1] For detailed safety information, consult the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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